Cas no 2228900-78-3 (2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile)

• Product Name: 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile
• CAS No: 2228900-78-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6235406
• PubChem ID: 165616788
• Update Time: 2025-10-23

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile
• 2228900-78-3
• 2-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]propanenitrile
• EN300-1810233

• Inchi： 1S/C12H16N2O2/c1-8(5-13)11-10(7-15-3)6-14-9(2)12(11)16-4/h6,8H,7H2,1-4H3
• InChI Key： CKSIOCHDUQDSMZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(C#N)C

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile

Comprehensive Overview of 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile (CAS No. 2228900-78-3)

2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile (CAS No. 2228900-78-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and nitrile functional group, is increasingly being studied for its potential applications in drug development and crop protection. The methoxy and methoxymethyl substituents enhance its reactivity and solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile for its potential role in designing novel enzyme inhibitors and receptor modulators. Its structural features align with current trends in precision medicine and sustainable agriculture, two areas that dominate scientific discourse today. For instance, the compound's ability to interact with specific biological targets could pave the way for next-generation therapeutics.

The synthesis of CAS No. 2228900-78-3 involves multi-step organic reactions, often starting with readily available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods are not only efficient but also align with the growing emphasis on green chemistry, a topic frequently searched by professionals aiming to reduce environmental impact. The compound's nitrile group further adds to its utility, enabling transformations into amines, carboxylic acids, and other functional groups.

From an industrial perspective, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile is valued for its scalability. Companies specializing in custom synthesis and contract manufacturing often highlight this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its compatibility with high-throughput screening platforms makes it a candidate for large-scale drug discovery projects, another hot topic in the era of AI-driven research.

Analytical characterization of CAS No. 2228900-78-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent regulatory standards, a concern frequently raised in online forums and search queries. The compound's stability under various conditions is also a subject of study, particularly for formulators seeking to integrate it into stable formulations for end-use products.

In summary, 2-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylpropanenitrile represents a promising avenue for innovation in multiple scientific domains. Its relevance to drug discovery, agricultural chemistry, and material science underscores its importance in contemporary research. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in discussions about future technologies and sustainable solutions.